3-[3-(4-benzyl-1-piperidinyl)propyl]-2-thioxo-2,3-dihydro-4(1H)-quinazolinone

• IUPAC Name: 3-[3-(4-benzylpiperidin-1-yl)propyl]-2-sulfanylidene-1H-quinazolin-4-one
• InChI: InChI=1S/C23H27N3OS/c27-22-20-9-4-5-10-21(20)24-23(28)26(22)14-6-13-25-15-11-19(12-16-25)17-18-7-2-1-3-8-18/h1-5,7-10,19H,6,11-17H2,(H,24,28)
• InChI Key: DUBISTXDLAVGRS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=CC=CC=C2)CCCN3C(=O)C4=CC=CC=C4NC3=S
• Molecular Formula: C23H27N3OS
• Molecular Weight: 393.5 g/mol

Description

The compound “3-[3-(4-benzyl-1-piperidinyl)propyl]-2-thioxo-2,3-dihydro-4(1H)-quinazolinone” is a complex organic molecule. It contains a quinazolinone group, which is a type of heterocyclic compound. Quinazolinones are known to have various biological activities and are used in medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a quinazolinone core, with a benzyl-piperidinyl group and a propyl group attached. The exact structure would depend on the specific locations of these groups on the quinazolinone core.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The quinazolinone core is known to participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. These could include its solubility, melting point, boiling point, and spectral properties.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological activity. Quinazolinones are known to have various biological activities, including antimicrobial, anticancer, and anti-inflammatory effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity and physical properties. Proper safety precautions should be taken when handling this compound.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, determination of its biological activity, and evaluation of its potential applications in medicinal chemistry.